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Compound of Interest

Compound Name: 2-(3-Methylphenyl)-1H-imidazole
CAS No.: 21202-37-9
Cat. No.: B3115819

Get Quote

Executive Summary & ldentity Architecture

2-m-Tolylimidazole is a specialized imidazole derivative utilized primarily as a latent curing
agent for epoxy resins and as a pharmacophore in drug discovery (specifically for p38 MAP
kinase inhibitors). Its structural integration of a meta-tolyl group at the C2 position of the
imidazole ring enhances its lipophilicity compared to simpler imidazoles, altering its
bioavailability and handling requirements.

Chemical Identity & Disambiguation

CRITICAL NOTE: This compound is frequently confused with other imidazole derivatives due to
naming similarities. Ensure you are working with the correct CAS registry number before
proceeding.
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Parameter

Specification

Chemical Name

2-(3-Methylphenyl)-1H-imidazole

Common Synonyms

2-m-Tolylimidazole; 2-(m-Tolyl)imidazole

CAS Registry Number 21202-37-9

Molecular Formula C1oH10N2

Molecular Weight 158.20 g/mol

SMILES CC1=CC(=CC=C1)C2=NC=CN2

Disambiguation Alert

Do NOT confuse with:[1][2][3]* 2-
Methylimidazole (CAS 693-98-1): A different,
more common curing agent with higher
carcinogenicity concerns.s 5-Mercapto-1-
methyltetrazole (CAS 13183-79-4): Often
erroneously indexed in some databases under

similar trade queries.

Hazard Identification & Toxicology Profile

The hazard profile of 2-m-tolylimidazole is derived from its alkalinity and ability to intercalate

with biological membranes. While specific toxicological data for this isomer is less abundant

than for 2-methylimidazole, structure-activity relationship (SAR) analysis with 2-

phenylimidazole (CAS 670-96-2) dictates the following GHS classifications.

GHS Classification (Regulation (EC) No 1272/2008)[4][5]

[6]
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Hazard Class Category Hazard Statement Code
Skin o
) o Category 2 Causes skin irritation. H315

Corrosion/Irritation
Serious Eye Causes serious eye

o Category 2A S H319
Damage/Irritation irritation.
STOT - Single May cause respirato

d Category 3 ) .y. P i H335
Exposure irritation.

Harmful if swallowed.
Acute Toxicity (Oral) Category 4* H302

[4]115]

*Note: Acute toxicity classification is extrapolated from the 2-phenylimidazole analog. Treat
ingestion as a significant risk.

Mechanism of Toxicity

o Tissue Damage: As a nitrogenous base, the imidazole ring can deprotonate water on moist
mucous membranes, generating hydroxide ions (

) that cause local alkali burns and irritation.

o Sensitization Potential: Imidazoles can act as haptens, binding to skin proteins to form
immunogenic complexes, leading to allergic contact dermatitis upon repeated exposure.

Risk Management & Safety Protocols

Effective risk mitigation requires a "Defense in Depth" strategy, layering engineering controls
with personal protective equipment (PPE).

Engineering Controls

o Primary Barrier: All weighing and solubilization must be performed within a Class Il Biosafety
Cabinet or a certified Chemical Fume Hood operating at a face velocity of 80—100 fpm.

o Secondary Barrier: Use disposable bench liners (absorbent top, impermeable bottom) to
capture micro-spills during transfer.
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Personal Protective Equipment (PPE) Matrix

Body Area

Recommended Equipment

Rationale

Respiratory

N95 (US) or P2 (EU)

Respirator

Prevents inhalation of fine
crystalline dust, which is the
primary vector for respiratory
irritation (H335).

Hands

Nitrile Gloves (Double-gloving

recommended)

Thickness: >0.11 mm.
Breakthrough: >480 min. Latex
is permeable to some organic

bases and should be avoided.

Eyes

Chemical Safety Goggles

Side shields are insufficient
due to the risk of airborne dust

entering the tear duct.

Body

Tyvek® Lab Coat or Apron

Prevents dust accumulation on
street clothes, reducing "take-

home" exposure risks.

Visualized Decision Logic: Spill Response

The following diagram outlines the decision-making process for handling a 2-m-tolylimidazole

spill, prioritizing containment and neutralization.
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Spill Detected

Assess Volume & Form
(Solid vs. Solution)

Solid Powder Spill Solution Spill

1. Dampen with inert oil/PEG 1. Absorb with Vermiculite
(Prevent Dust) 2. Do NOT use sawdust
2. Scoop into HazMat container (Fire Risk with Oxidizers)

Wipe surface with
10% Citric Acid or Vinegar
(Neutralize Base)

Dispose as Hazardous
Chemical Waste

Click to download full resolution via product page

Figure 1: Decision logic for responding to 2-m-tolylimidazole spills. Note the specific instruction
to neutralize the basic residue with a weak acid.

Experimental Handling Protocol

This protocol ensures self-validating safety when preparing a stock solution (e.g., for kinase
inhibition assays or epoxy curing studies).
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Preparation of 100 mM Stock Solution (DMSO)

Objective: Safely solubilize 2-m-tolylimidazole without generating airborne dust.
e Pre-Calculation:

o Target Concentration: 200 mM

o Target Volume: 10 mL

o Mass Required:

e Environment Setup:
o Place a tared amber glass vial inside the fume hood.

o Static Control: Use an anti-static gun or wipe on the spatula and vial. Imidazoles are prone
to static charge, which can cause "jumping" of powder.

» Weighing Procedure:
o Gently transfer ~158 mg of substance.

o Self-Validation: If powder adheres to the spatula, stop. De-ionize the equipment again. Do
not blow on the powder.

e Solubilization:
o Add 10 mL of anhydrous DMSO (Dimethyl Sulfoxide).
o Vortex for 30 seconds.

o Observation: The solution should be clear and colorless to pale yellow. Turbidity indicates
incomplete dissolution or impurities.

e Storage:
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o Store at -20°C.

o Stability Check: Imidazoles can oxidize.[5] If the solution turns dark brown over time,
discard.

Emergency Response Architecture
First Aid Protocols

o Eye Contact (Critical): Immediately flush with saline or water for 15 minutes. Hold eyelids
apart. The alkalinity can cause corneal saponification; rapid dilution is vital.

» Skin Contact: Wash with soap and water.[6][7] Do not use ethanol, as it may enhance
transdermal absorption of the compound.

 Inhalation: Move to fresh air. If wheezing occurs (bronchospasm), medical attention is
required.

Firefighting Measures

e Flash Point: >110°C (Estimated).

e Hazardous Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOx) and Carbon
Monoxide (CO).

o Extinguishing Media: Water spray, dry chemical, or CO2.[7] Avoid high-pressure water jets
that might disperse the dust.

Storage & Stability Framework

o Temperature: Store at 2-8°C (Refrigerated) for long-term stability.

o Atmosphere: Hygroscopic. Store under inert gas (Nitrogen or Argon) if possible. Moisture
absorption can degrade the catalytic activity in epoxy systems.

» Incompatibilities:

o Strong Acids: Violent exothermic reaction.
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o Acid Anhydrides: Rapid reaction (used in curing, but hazardous in uncontrolled storage).

o Strong Oxidizers: Risk of fire.[8][9][10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-Depth Technical Guide: 2-m-Tolylimidazole Safety &
Hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3115819/docs#in-depth-technical-guide-2-m-
tolylimidazole-safety-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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